Cas no 129459-85-4 (Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI))

• Product Name: Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI)
• CAS No: 129459-85-4
• MF: C₂₆H₁₈Br₂O₄Si
• MW: 582.312226772308
• CID: 181036
• PubChem ID: 3075962
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-,diphenylsilylene ester (9CI)
• 4-bromo-2-[(5-bromo-2-carboxyphenyl)-diphenylsilyl]benzoic acid
• Diphenylsilylene 4-bromobenzoate
• Benzoic acid, 4-bromo-, diphenylsilylene ester
• 129459-85-4
• BRN 4768409
• DTXSID90156161

• Inchi： 1S/C26H18Br2O4Si/c27-17-11-13-21(25(29)30)23(15-17)33(19-7-3-1-4-8-19,20-9-5-2-6-10-20)24-16-18(28)12-14-22(24)26(31)32/h1-16H,(H,29,30)(H,31,32)
• InChI Key： VDCVXWYFVKBEOI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C=CC=1C(=O)O)Br

Computed Properties

• Exact Mass: 579.93404
• Monoisotopic Mass: 579.934111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.66
• Boiling Point: 644.5°Cat760mmHg
• Flash Point: 343.6°C
• Refractive Index: 1.715
• PSA: 74.6
• LogP: 3.98540